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For Researchers, Scientists, and Drug Development Professionals

Disclaimer
The following application notes and protocols are centered on the use of ammonium molybdate

compounds as flame retardants and smoke suppressants. Due to a scarcity of specific

research on tetraammonium hexamolybdate for these applications, the information provided

is largely based on data for the closely related and extensively studied ammonium

octamolybdate (AOM). While the fundamental mechanisms are expected to be similar due to

the presence of molybdenum, the quantitative performance may vary. This document serves as

a comprehensive guide, with the understanding that the data presented for AOM is a proxy to

inform potential applications of tetraammonium hexamolybdate.

Introduction to Tetraammonium Hexamolybdate
Tetraammonium hexamolybdate is an inorganic salt that, like other ammonium molybdates,

is recognized for its potential as a flame retardant and smoke suppressant, particularly in

polymer applications. Molybdenum-based compounds are known to be effective in the solid

phase, promoting char formation and reducing the release of flammable volatiles and smoke

during combustion.[1] They are often used in synergy with other flame retardants to enhance

the fire safety of materials.
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Chemical Information:

Property Value

Chemical Name Tetraammonium Hexamolybdate

CAS Number 12411-64-2[2]

Molecular Formula
(NH₄)₄Mo₆O₂₀ (Anhydrous) - Note: Formula can

vary based on hydration.

Appearance White crystalline powder

Solubility Soluble in water

Mechanism of Action: Flame Retardancy and Smoke
Suppression
Ammonium molybdate compounds primarily act in the condensed (solid) phase of a burning

polymer. Their effectiveness stems from a multi-faceted mechanism:

Promotion of Char Formation: During combustion, tetraammonium hexamolybdate
decomposes to form molybdenum oxides. These oxides act as catalysts, promoting cross-

linking and cyclization reactions in the polymer backbone. This leads to the formation of a

stable, insulating char layer on the material's surface.[1] This char layer acts as a physical

barrier, limiting the heat transfer to the underlying polymer and reducing the release of

flammable volatile compounds that fuel the fire.[3]

Catalytic Oxidation of Carbon: The molybdenum oxides formed during decomposition can

also catalyze the oxidation of carbon (soot) particles into less harmful carbon monoxide and

carbon dioxide. This action is key to its smoke suppression properties, as it reduces the

density of visible smoke.[4]

Endothermic Decomposition: The thermal decomposition of ammonium molybdates is an

endothermic process, meaning it absorbs heat from the surroundings. This helps to cool the

polymer substrate, further slowing down the rate of pyrolysis.
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Release of Non-flammable Gases: The decomposition also releases non-flammable gases

such as ammonia and water vapor. These gases can dilute the flammable volatiles in the gas

phase, reducing their concentration below the flammability limit.

Visualizing the Mechanism of Action
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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